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Compound of Interest

Compound Name:
4-(4-

Diethylaminophenylazo)pyridine

Cat. No.: B1340596 Get Quote

For researchers, scientists, and drug development professionals requiring analytical reference

standards of 4-(4-Diethylaminophenylazo)pyridine, this guide provides a comparison of

commercially available options. Due to the specificity of this compound, the number of

suppliers is limited. This guide is based on publicly available data from supplier websites.

Product Comparison
Two suppliers were identified for 4-(4-Diethylaminophenylazo)pyridine analytical reference

standards. Both suppliers offer a product with a purity of greater than 98.0%, providing a

comparable level of quality for analytical applications. A summary of the product specifications

is presented in Table 1.
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Feature TCI America Laboratorium Discounter

Product Name

4-(4-

Diethylaminophenylazo)pyridin

e

4-(4-

Diethylaminophenylazo)pyridin

e >98.0%(HPLC)(T)

CAS Number 89762-42-5
Not explicitly listed, but implied

by product name

Purity >98.0% >98.0% (by HPLC)[1]

Catalog Number D2568 Not available

Available Quantities 1 g, 5 g 1 g, 5 g[1]

Synonyms
4-(4'-Pyridylazo)-N,N-

diethylaniline
Not listed

Table 1. Comparison of 4-(4-Diethylaminophenylazo)pyridine Reference Standards. This

table summarizes the key specifications of the analytical reference standards offered by TCI

America and Laboratorium Discounter.

Experimental Protocols
A validated, specific HPLC method for the analysis of 4-(4-Diethylaminophenylazo)pyridine
was not found in the public domain. However, based on general HPLC methods for azo dyes

and pyridine derivatives, a representative reversed-phase HPLC protocol is proposed below.

This method should serve as a starting point for method development and validation in your

laboratory.

Proposed HPLC Method for Purity Assessment:

Instrumentation: A standard HPLC system equipped with a UV-Vis or Diode Array Detector

(DAD).

Column: C18 reversed-phase column (e.g., 4.6 mm x 150 mm, 5 µm particle size).

Mobile Phase: A gradient of acetonitrile and water (both with 0.1% formic acid or a suitable

buffer like ammonium acetate). A typical gradient might start at 30% acetonitrile and increase
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to 90% over 20 minutes.

Flow Rate: 1.0 mL/min.

Detection Wavelength: As azo dyes are colored, a wavelength in the visible range (e.g., 400-

500 nm) is likely appropriate. A UV scan using a DAD would be beneficial to determine the

lambda max for optimal sensitivity.

Injection Volume: 10 µL.

Sample Preparation: Prepare a stock solution of the reference standard in a suitable solvent

such as acetonitrile or methanol at a concentration of approximately 1 mg/mL. Further dilute

with the initial mobile phase composition to a working concentration (e.g., 0.1 mg/mL).

Logical Workflow for Analytical Standard Utilization
The following diagram illustrates a typical workflow for the qualification and use of an analytical

reference standard in a research or drug development setting.
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Caption: Workflow for Analytical Reference Standard Management.
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Signaling Pathways and Experimental Workflows
A comprehensive search of scientific literature did not reveal any established signaling

pathways or specific, complex experimental workflows in which 4-(4-
Diethylaminophenylazo)pyridine is a key molecule. The primary application of such a

compound is likely as a chemical intermediate or as a dye in various assays, rather than a

modulator of specific biological pathways. Therefore, a diagrammatic representation of a

signaling pathway is not applicable based on current knowledge.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Validation & Comparative

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 6 Tech Support

https://www.benchchem.com/product/b1340596?utm_src=pdf-body
https://www.benchchem.com/product/b1340596?utm_src=pdf-body
https://www.benchchem.com/product/b1340596?utm_src=pdf-custom-synthesis
https://www.laboratoriumdiscounter.nl/en/4-4-diethylaminophenylazopyridine-980hplct-5g.html
https://www.laboratoriumdiscounter.nl/en/4-4-diethylaminophenylazopyridine-980hplct-5g.html
https://www.laboratoriumdiscounter.nl/en/4-4-diethylaminophenylazopyridine-980hplct-5g.html
https://www.benchchem.com/product/b1340596#finding-analytical-reference-standards-for-4-4-diethylaminophenylazo-pyridine
https://www.benchchem.com/product/b1340596#finding-analytical-reference-standards-for-4-4-diethylaminophenylazo-pyridine
https://www.benchchem.com/product/b1340596#finding-analytical-reference-standards-for-4-4-diethylaminophenylazo-pyridine
https://www.benchchem.com/product/b1340596#finding-analytical-reference-standards-for-4-4-diethylaminophenylazo-pyridine
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1340596?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1340596?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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